Cas no 1031555-09-5 (2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide)

2-[6-Chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide is a benzothiadiazine derivative characterized by its unique sulfonamide and fluorophenyl substituents. The compound exhibits potential pharmacological activity due to its structural features, including the chloro and fluoro groups, which may enhance binding affinity and metabolic stability. The 1,1-dioxo-1lambda6,2,3-benzothiadiazine core contributes to its distinct electronic properties, while the N-phenylacetamide moiety offers versatility for further functionalization. This molecule is of interest in medicinal chemistry research, particularly for exploring structure-activity relationships in targeted therapeutic applications. Its well-defined synthetic pathway allows for consistent purity and scalability, making it a viable candidate for preclinical studies.
2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide structure
1031555-09-5 structure
Product Name:2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide
CAS No:1031555-09-5
MF:C21H15ClFN3O3S
MW:443.878505945206
CID:5342225
Update Time:2025-05-20

2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-1,2,3-benzothiadiazin-2-yl]-N-phenylacetamide
    • 2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-N-phenylacetamide
    • 2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide
    • STL082973
    • 2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide
    • 2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-1$l^{6},2,3-benzothiadiazin-2-yl]-N-phenylacetamide
    • Inchi: 1S/C21H15ClFN3O3S/c22-14-10-11-19-17(12-14)21(16-8-4-5-9-18(16)23)25-26(30(19,28)29)13-20(27)24-15-6-2-1-3-7-15/h1-12H,13H2,(H,24,27)
    • InChI Key: LMXIJBPCBCQKFC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(C1C=CC=CC=1F)=NN(CC(NC1C=CC=CC=1)=O)S2(=O)=O

Computed Properties

  • Exact Mass: 443.051
  • Monoisotopic Mass: 443.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 766
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 87.2

2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3411-6031-2μmol
2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide
1031555-09-5
2μmol
$57.0 2023-09-10
Life Chemicals
F3411-6031-5μmol
2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide
1031555-09-5
5μmol
$63.0 2023-09-10
Life Chemicals
F3411-6031-10μmol
2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide
1031555-09-5
10μmol
$69.0 2023-09-10
Life Chemicals
F3411-6031-20μmol
2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide
1031555-09-5
20μmol
$79.0 2023-09-10
Life Chemicals
F3411-6031-1mg
2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide
1031555-09-5
1mg
$54.0 2023-09-10
Life Chemicals
F3411-6031-2mg
2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide
1031555-09-5
2mg
$59.0 2023-09-10
Life Chemicals
F3411-6031-3mg
2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide
1031555-09-5
3mg
$63.0 2023-09-10
Life Chemicals
F3411-6031-4mg
2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide
1031555-09-5
4mg
$66.0 2023-09-10
Life Chemicals
F3411-6031-5mg
2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide
1031555-09-5
5mg
$69.0 2023-09-10
Life Chemicals
F3411-6031-10mg
2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide
1031555-09-5
10mg
$79.0 2023-09-10

Additional information on 2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide

Introduction to 2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide (CAS No. 1031555-09-5)

2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1031555-09-5, belongs to the benzothiadiazine class of heterocyclic compounds, which are well-known for their diverse pharmacological properties. The presence of multiple functional groups, including a chloro substituent, a fluorophenyl moiety, and an acetamide group, contributes to its complex reactivity and interaction with biological targets.

The molecular structure of 2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide is characterized by a central benzothiadiazine core, which is a fused ring system consisting of a benzene ring and a thiadiazine ring. This core structure is further functionalized by the introduction of various substituents that modulate its chemical and biological behavior. The 6-chloro group at the 6-position of the benzothiadiazine ring enhances electrophilicity, making it a potential site for nucleophilic substitution reactions. The 4-(2-fluorophenyl) group introduces a fluorine atom into the aromatic ring, which can influence electronic properties and metabolic stability. Additionally, the 1,1-dioxo moiety at the 1-position adds oxygen atoms that can participate in hydrogen bonding and other interactions with biological macromolecules.

The N-phenylacetamide group at one end of the molecule provides a polar amide functionality that can interact with polar residues in proteins or enzymes. This group is particularly important for drug design as it can enhance solubility and binding affinity. The combination of these structural elements makes 2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in benzothiadiazine derivatives due to their reported biological activities. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, antiviral, anticancer, and antimicrobial applications. The structural features of benzothiadiazines make them versatile scaffolds for drug discovery because they can be easily modified to optimize pharmacokinetic properties and target specificity.

One of the most compelling aspects of 2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide is its potential to interact with specific enzymes or receptors involved in disease pathways. For instance, studies have suggested that benzothiadiazine derivatives can inhibit certain kinases or modulate ion channel activity. The chloro and fluorophenyl substituents may play critical roles in determining binding affinity and selectivity by influencing electronic distributions and steric interactions. Additionally, the acetamide group could participate in hydrogen bonding networks within biological targets, enhancing binding stability.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps may include condensation reactions to form the benzothiadiazine core followed by functionalization with chloro and fluoro groups. The introduction of the N-phenylacetamide group typically involves acetylation or amidation reactions under controlled conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce complex aryl groups efficiently.

From a computational chemistry perspective, 1031555 -09 -5 can be subjected to molecular modeling studies to predict its binding mode to potential targets. Techniques such as docking simulations can help identify key interactions between the compound and biological macromolecules like proteins or nucleic acids. These studies are crucial for understanding its mechanism of action and for guiding further optimization efforts.

Recent research has highlighted the importance of fluorinated aromatic compounds in drug development due to their ability to improve metabolic stability and binding affinity. The presence of the fluorophenyl group in 1031555 -09 -5 aligns with this trend and suggests that it may exhibit favorable pharmacokinetic properties compared to non-fluorinated analogs.

The pharmaceutical industry has been actively exploring novel heterocyclic compounds for therapeutic applications, 1031555 -09 -5 being one such example that warrants further investigation. Its unique structural features make it an attractive scaffold for designing next-generation drugs targeting various diseases.

In conclusion, 1031555 -09 -5 represents an interesting compound with significant potential in medicinal chemistry due to its complex structure and diverse functional groups. Its synthesis presents challenges but also opportunities for innovation in drug discovery efforts aimed at developing new treatments for human diseases.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.